Cas no 351002-97-6 (Benzoic acid,2,5-diethoxy-, ethyl ester)
351002-97-6 structure
Product Name:Benzoic acid,2,5-diethoxy-, ethyl ester
CAS No:351002-97-6
MF:C13H18O4
MW:238.279624462128
CID:302869
PubChem ID:24877598
Update Time:2025-04-19
Benzoic acid,2,5-diethoxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2,5-diethoxy-, ethyl ester
- ethyl 2,5-diethoxybenzoate
- Ethyl-2,5-diethoxybenzoate
- DTXSID70393375
- 351002-97-6
- SCHEMBL3999898
- VTTHMKXCMAWQTF-UHFFFAOYSA-N
- Ethyl-2,5-diethoxybenzoate, 97%
- Ethyl-2 5-diethoxybenzoate 97
- J-019902
-
- MDL: MFCD03427018
- Inchi: 1S/C13H18O4/c1-4-15-10-7-8-12(16-5-2)11(9-10)13(14)17-6-3/h7-9H,4-6H2,1-3H3
- InChI Key: VTTHMKXCMAWQTF-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(=CC=1C(=O)OCC)OCC
Computed Properties
- Exact Mass: 238.12100
- Monoisotopic Mass: 238.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Color/Form: solid
- Density: 1.054 g/mL at 25 °C(lit.)
- Boiling Point: 303-304 °C(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D 1.5100(lit.)
- PSA: 44.76000
- LogP: 2.66070
- Solubility: Not determined
Benzoic acid,2,5-diethoxy-, ethyl ester Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
Benzoic acid,2,5-diethoxy-, ethyl ester Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Benzoic acid,2,5-diethoxy-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-235078-5g |
Ethyl-2,5-diethoxybenzoate, |
351002-97-6 | 5g |
¥1286.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-235078-5 g |
Ethyl-2,5-diethoxybenzoate, |
351002-97-6 | 5g |
¥1,286.00 | 2023-07-11 |
Benzoic acid,2,5-diethoxy-, ethyl ester Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
351002-97-6 (Benzoic acid,2,5-diethoxy-, ethyl ester) Related Products
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- 606-45-1(Methyl 2-methoxybenzoate)
- 6520-83-8(Ethyl 2-methoxy-6-methylbenzoate)
- 3686-55-3(Methyl 2-ethoxybenzoate)
- 118-55-8(Phenyl salicylate)
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